molecular formula C₂₆H₄₅ClO₉ B1154269 3-Chloro-2-hydroxymupirocin

3-Chloro-2-hydroxymupirocin

Cat. No.: B1154269
M. Wt: 537.08
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2-hydroxymupirocin is a chemically modified derivative of mupirocin, a well-known antibiotic produced by Pseudomonas fluorescens. Mupirocin itself (CAS 12650-69-0) is widely used for treating skin infections, particularly those caused by Staphylococcus aureus and Streptococcus pyogenes . The introduction of a chlorine atom at the 3-position and a hydroxyl group at the 2-position in 3-Chloro-2-hydroxymupirocin aims to enhance its pharmacological properties, such as stability, bioavailability, or antimicrobial spectrum.

Properties

Molecular Formula

C₂₆H₄₅ClO₉

Molecular Weight

537.08

Synonyms

9-(((E)-4-((2S,3R,4R,5S)-5-((2R,3S,4S,5S)-3-Chloro-2,5-dihydroxy-4-methylhexyl)-3,4-dihydroxytetrahydro-2H-pyran-2-yl)-3-methylbut-2-enoyl)oxy)nonanoic Acid;  Mupirocin Impurity H

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs and their properties based on available evidence:

Compound Name CAS Number Molecular Formula Purity Key Features Reference
Mupirocin 12650-69-0 C₂₆H₄₄O₉ N/A Parent compound; inhibits bacterial isoleucyl-tRNA synthetase.
Mupirocin Calcium Dihydrate 115074-43-6 C₂₆H₄₂CaO₉·2H₂O N/A Calcium salt formulation; improved solubility for topical applications.
3-(Chloromethyl)-2-methoxypyridine hydrochloride 117934-34-6 C₇H₉Cl₂NO 95% Chlorinated pyridine derivative; used in pharmaceutical intermediates.
(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride 1185319-67-8 C₁₂H₁₄ClF₃N₃·HCl 95% Combines chloro and trifluoromethyl groups; potential antimicrobial or kinase inhibitor.
3-Amino-6-chloropyridine-2-carboxylic acid 1112213-20-3 C₆H₅ClN₂O₂ N/A Chlorinated pyridine with amino and carboxylic acid groups; high structural similarity (0.86).

Key Observations:

Structural Modifications: Chlorine substitution in pyridine or aromatic rings (e.g., 3-(Chloromethyl)-2-methoxypyridine hydrochloride , 3-Amino-6-chloropyridine-2-carboxylic acid ) is common in antimicrobial or intermediate compounds. This substitution may enhance target binding or metabolic stability.

Functional Groups: Hydroxyl and carboxylic acid groups (e.g., 3-Amino-6-chloropyridine-2-carboxylic acid ) improve water solubility, whereas chlorine or trifluoromethyl groups may offset this by increasing hydrophobicity.

Biological Activity :

  • Mupirocin derivatives typically retain activity against Gram-positive bacteria. The addition of chlorine in 3-Chloro-2-hydroxymupirocin could broaden its spectrum or reduce resistance, as seen in other chlorinated antibiotics like chloramphenicol.

Research Findings and Limitations

  • Antimicrobial Potency: While direct data for 3-Chloro-2-hydroxymupirocin are absent, structurally similar chlorinated pyridines (e.g., 3-Amino-6-chloropyridine-2-carboxylic acid ) show high similarity scores (0.86) to known bioactive molecules, suggesting comparable mechanisms.
  • Stability : Chlorinated compounds like 3-(Chloromethyl)-2-methoxypyridine hydrochloride exhibit >95% purity under standard storage, indicating robustness. This may extrapolate to 3-Chloro-2-hydroxymupirocin’s shelf-life.
  • Synthesis Challenges : The presence of multiple functional groups (e.g., hydroxyl, chlorine) in 3-Chloro-2-hydroxymupirocin could complicate synthesis, akin to the multi-step processes required for mupirocin calcium dihydrate .

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